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Trial / Context

Comparison

Key Findings Related to
Cardiac Structure/Function

Primary Endpoints

PARADIGM-HF
(Indirect
Evidence) [1]

PARACHUTE-
HF (Indirect
Evidence) [2]

SOLVD
Treatment Trial
(Referenced) [3]

Sacubitril/Valsartan
vs. Enalapril

Sacubitril/Valsartan
vs. Enalapril (in
Chagas
cardiomyopathy)

Enalapril vs. Placebo

Established enalapril as the
active comparator in a heart
failure trial that demonstrated
ARNIs are superior for improving
outcomes. Enalapril is a
benchmark for inhibiting
maladaptive cardiac remodeling.

Confirmed enalapril's role as an
active comparator in evaluating
therapies for HFrEF. The trial
rationale is built upon enalapril's
known effects on the disease
pathway.

Enalapril mitigates progression
to symptomatic heart failure and
reduces mortality in patients with
asymptomatic left ventricular
dysfunction (EF <35%).

Sacubitril/valsartan
superior for reducing
CV death and HF
hospitalization.

Sacubitril/valsartan
superior for composite
outcome (driven by NT-
proBNP reduction).

Reduced mortality and
progression to
symptomatic HF.
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Detailed Experimental Protocols

The credibility of the data above is rooted in rigorous trial methodologies. Here are the detailed protocols

from the key studies cited:

e PARADIGM-HF Trial Protocol (Referenced) [1]: This was a double-blind, randomized controlled
trial that enrolled patients with HFrEF (LVEF <40%). It compared sacubitril/valsartan against
enalapril (at a target dose of 10 mg twice daily). The use of enalapril as the active comparator was
based on its prior established status as a life-saving therapy in heart failure, which inherently includes

beneficial effects on left ventricular structure and function.

e PARACHUTE-HF Trial Protocol [2]: This was a more recent (2025) academic-led, open-label,
randomized trial with blinded endpoint adjudication. It specifically enrolled patients with heart failure
due to Chagas cardiomyopathy (LVEF <40%). Participants were randomized to receive either
sacubitril/valsartan or enalapril (titrated to a target of 10 mg twice daily). The primary endpoint was a
composite of cardiovascular death, first hospitalization for heart failure, and the relative change in the

biomarker NT-proBNP from baseline to week 12.

Mechanism of Action in Left Ventricular Remodeling

Enalapril's ability to positively influence left ventricular mass is tied to its fundamental mechanism of action
within the Renin-Angiotensin-Aldosterone System (RAAS). The following diagram illustrates this pathway

and the drug's target.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.cfrjournal.com/articles/pharmacological-therapy-hfref-2025-navigating-new-advances-and-old-unmet-needs-eternal?language_content_entity=en
https://www.smolecule.com/products/s527098?utm_src=pdf-body
https://www.smolecule.com/products/s527098?utm_src=pdf-body
https://www.escardio.org/The-ESC/Press-Office/Press-releases/Positive-results-revealed-from-the-first-prospective-trial-in-heart-failure-due-to-Chagas-disease
https://www.smolecule.com/products/s527098?utm_src=pdf-body
https://www.smolecule.com/products/s527098?utm_src=pdf-body
https://www.smolecule.com/products/s527098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

[ Liver ] [ Enalapril (Prodrug) ] Blood Vessel & Heart Physiological Effects

Activated by
CES1 enzyme
in liver

\

[Enalaprilat (Active Form)j

Inhibits

ngiotensin-Converting
Enzyme (ACE)

Vasoconstriction Cardiac & Vascular Remodeling

+ Aldosterone ACE degrades

Bradykinin (Active)

Vasodilation

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s527098?utm_src=pdf-body-img
https://www.smolecule.com/products/s527098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

As the diagram shows:

e Enalapril is a prodrug metabolized in the liver to its active form, enalaprilat [3].
¢ Enalaprilat inhibits the Angiotensin-Converting Enzyme (ACE) in tissues like the lung [3].
e This inhibition has a dual effect:
o Reduces Angiotensin Il production, a potent molecule that causes vasoconstriction,
aldosterone release, and directly promotes maladaptive cardiac hypertrophy and fibrosis [3].
o Increases Bradykinin levels, which promotes vasodilation [3].
e The comprehensive effect is a reduction in the harmful signaling that drives increased left ventricular
mass and impaired function, a process known as reverse remodeling [3].

Interpretation and Research Gap

The evidence positions enalapril as a foundational therapy:

o Established Benchmark: The consistent use of enalapril as the active comparator in modern
trials like PARADIGM-HF and PARACHUTE-HF solidifies its role as a gold-standard RAAS inhibitor
against which new therapies are measured [2] [1].

¢ Guideline-Recommended Use: Its indication for treating asymptomatic left ventricular
dysfunction is directly based on clinical trial evidence showing it mitigates the progression to
symptomatic heart failure, a process inherently linked to favorable effects on the left ventricle [3].

However, the available data has a gap: the search results do not contain classic clinical trials measuring left

ventricular mass via methods like echocardiography or MRI in hypertensive patients.

To conclude, while direct trial data on left ventricular mass reduction was not fully available in this search,
the collective evidence strongly supports enalapril's beneficial role in cardiac remodeling. For a
comprehensive historical view, you may find it useful to search specifically for older landmark studies such
as the SOLVD Prevention Trial and studies by Konstam et al. (1992) which directly addressed these

effects.
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1. Advances in HFrEF Pharmacological Therapy 2025 [cfrjournal.com]
2. Positive results revealed from the first prospective trial in ... [escardio.org]
3. Enalapril - StatPearls - NCBI Bookshelf [nchi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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